Cas no 1482-99-1 (3-{Amino(imino)methylamino}alanine Hydrochloride)

• Product Name: 3-{Amino(imino)methylamino}alanine Hydrochloride
• CAS No: 1482-99-1
• MF: C₄H₁₁ClN₄O₂
• MW: 182.60873913765
• MDL: MFCD00036989
• CID: 41458
• PubChem ID: 24890971
• Update Time: 2025-11-01

3-{Amino(imino)methylamino}alanine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-guanidinopropanoic acid hydrochloride
• L-2-Amino-3-guanidinopropionic acid hydrochloride
• 3-[(Aminoiminomethyl)amino]-L-alanine hydrochloride
• 3-Guanidino-L-alanine hydrochloride
• (2S)-2-amino-3-(diaminomethylideneamino)propanoic acid,hydrochloride
• L-2-AMino-3-guanidinopropion
• L-A-AMINO-B-GUANIDINOPROPIONIC ACID
• L-A-AMINO-B-GUANDINOPROPIONIC ACID HCL
• L-alpha-Amino-guanidinopropionicacidHCl
• l-α-amino-β-guanidinopropionic acid hydrochloride
• 3-{[amino(imino)methyl]amino}alanine hydrochloride
• (2s)-2-amino-3-carbamimidamidopropanoic acid hcl
• L-2-Amino-3-guanidinopropionic acid hydrochloride, purum, >=98.0% (CHN)
• MFCD00036989
• (2S)-2-amino-3-(diaminomethylideneamino)propanoic acid;hydrochloride
• AC-5639
• C4H11ClN4O2
• DTXSID30163935
• (2S)-2-amino-3-[(diaminomethylidene)amino]propanoic acid hydrochloride
• NS00045446
• SCHEMBL17239121
• EINECS 216-044-0
• J-008459
• CS-W017079
• AKOS005146493
• L-Alanine, 3-[(aminoiminomethyl)amino]-, hydrochloride (1:1)
• HY-W016363
• L-2-AMINO-3-GUANIDINOPROPIONIC ACID HCL
• 3-((Aminoiminomethyl)amino)-L-alanine HCl
• 3-((Aminoiminomethyl)amino)-L-alanine monohydrochloride
• 1482-99-1
• ZOXYHKHLLCDEAX-DKWTVANSSA-N
• L-alpha-Amino-beta-guanidinopropionic acid hydrochloride
• AC4354
• 3-{Amino(imino)methylamino}alanine Hydrochloride

• MDL： MFCD00036989
• Inchi： 1S/C4H10N4O2.ClH/c5-2(3(9)10)1-8-4(6)7;/h2H,1,5H2,(H,9,10)(H4,6,7,8);1H/t2-;/m0./s1
• InChI Key： ZOXYHKHLLCDEAX-DKWTVANSSA-N
• SMILES： Cl.OC([C@H](C/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 182.05700
• Monoisotopic Mass: 182.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 128A^2

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.3110
• Melting Point: 204-212°C
• Boiling Point: 370.8 °C at 760 mmHg
• Flash Point: 178.1 °C
• PSA: 125.22000
• LogP: 0.57460
• Specific Rotation: +18.9° (c=1, H2O)
• Solubility: Not determined

3-{Amino(imino)methylamino}alanine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-{Amino(imino)methylamino}alanine Hydrochloride

Introduction to 3-{Amino(imino)methylamino}alanine Hydrochloride (CAS No. 1482-99-1)

3-{Amino(imino)methylamino}alanine Hydrochloride, with the chemical name and CAS number 1482-99-1, is a compound of significant interest in the field of pharmaceutical chemistry and biotechnology. This molecule has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The presence of both amino and imino functional groups makes it a versatile building block for the creation of complex molecules that can interact with biological targets in innovative ways.

The compound’s structure, featuring a central alanine residue modified with an Amino(imino)methylamino side chain, offers a rich scaffold for chemical modifications. This feature is particularly valuable in medicinal chemistry, where such modifications can enhance binding affinity, improve pharmacokinetic profiles, or introduce specific biological activities. The hydrochloride salt form of this compound ensures better solubility and stability, making it more suitable for various applications in research and industrial settings.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-{Amino(imino)methylamino}alanine Hydrochloride in drug discovery. Researchers have utilized these tools to predict how this compound might interact with different biological targets, such as enzymes and receptors. For instance, studies suggest that the Amino(imino)methylamino group can serve as a recognition element for specific binding sites, potentially leading to the development of targeted therapies for various diseases.

In addition to its role as a building block for drug design, 3-{Amino(imino)methylamino}alanine Hydrochloride has been explored in the development of biomaterials. Its ability to form stable interactions with other biomolecules makes it a candidate for creating hydrogels or polymers that can be used in tissue engineering and regenerative medicine. These materials could provide scaffolds for cell growth or act as delivery systems for therapeutic agents.

The compound’s unique chemical properties also make it valuable in synthetic organic chemistry. The presence of both amino and imimo groups allows for a wide range of reactions, including condensation reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are essential for constructing more complex molecules and have been utilized in the synthesis of natural products and synthetic analogs.

From a regulatory perspective, 3-{Amino(imino)methylamino}alanine Hydrochloride is subject to standard guidelines for chemical substances used in pharmaceutical research. Ensuring compliance with these regulations is crucial for its safe handling and application in drug development. Manufacturers and researchers must adhere to Good Manufacturing Practices (GMP) and other relevant standards to guarantee the quality and consistency of the compound.

The future prospects of 3-{Amino(imino)methylamino}alanine Hydrochloride are promising, with ongoing research exploring its potential in various fields. As our understanding of biological systems continues to grow, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion, 3-{Amino(imino)methylamino}alanine Hydrochloride (CAS No. 1482-99-1) is a multifaceted compound with significant implications in pharmaceutical chemistry and biotechnology. Its unique structure and functional groups make it a valuable tool for drug discovery, biomaterials development, and synthetic organic chemistry. As research progresses, this compound is expected to play an increasingly important role in advancing therapeutic interventions and scientific understanding.